Cas no 1261945-40-7 (2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261945-40-7
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 2765168
• PubChem ID: 53226610
• Update Time: 2025-04-21

2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00690228
• 2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 1261945-40-7

• Inchi： 1S/C15H13ClO2/c1-9-6-7-13(14(16)8-9)11-4-3-5-12(10(11)2)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： FEEUXSZSRDVZIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų